Cas no 65915-94-8 (N-BOC-1,6-Hexanediamine Hydrochloride)

• Product Name: N-BOC-1,6-Hexanediamine Hydrochloride
• CAS No: 65915-94-8
• MF: C₁₁H₂₅ClN₂O₂
• MW: 252.781402349472
• CID: 58408
• PubChem ID: 24867340
• Update Time: 2025-05-19

N-BOC-1,6-Hexanediamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (6-aminohexyl)carbamate hydrochloride
• N-Boc-1,6-diaminohexane hydrochloride
• tert-butyl N-(6-aminohexyl)carbamate hydrochlorid
• N-Boc-1,6-hexanediamine hydrochloride~N-tert-Butoxycarbonyl-1,6-diaminohexane hydrochloride~tert-Butyl N-(6-aminohexyl)carbamate hydrochloride
• N-tert.-Butoxycarbonyl-1,6-hexanediamine hydrochloride
• N-Boc-1,6-hexanediamine hydrochloride
• Boc-1,6-Diaminohexane.HCl
• BOC-HMD HCL
• Boc-HMD*HCl
• N-1-Boc-1,6-diaminohexane · HCl
• N-1-Boc-1006-diaminohexane·HCl
• tert-butyl N-(6-aminohexyl)carbamate,hydrochloride
• N-Boc 1, 6-diaminohexane hydrochloride
• tert-Butyl (6-aminohexyl)carbamate HCl
• EINECS 265-976-4
• 6-t-butoxycarbonylamino-1-hexylamine hydrochloride
• tert-Butyl N-(6-aminohexyl)carbamate hydrochloride
• SCHEMBL587915
• AS-37102
• Boc-1,6-Diaminohexane inverted exclamation mark currencyHCl
• N-Boc-1,6-hexanediamine, HCl
• N-Boc-1,6-hexanediamine hydrochloride, purum, >=98.0% (AT)
• 65915-94-8
• N-Boc 1,6-diaminohexane hydrochloride
• tert-butyl N-(6-aminohexyl)carbamate;hydrochloride
• JSBWQIZQJOQPFN-UHFFFAOYSA-N
• FT-0740221
• N-1-Boc-1,6-diaminohexane . HCl
• tert-Butyl (6-aminohexyl)carbamate monohydrochloride
• n-t-butyloxycarbonyl-1,6-diaminohexane hydrochloride salt
• N-Boc-1,6-hexanediamine hydrochloride, 97%
• N-tert-Butyloxycarbonyl-1,6-diaminohexane hydrochloride
• NS00056475
• (6-amino-hexyl)-carbamic acid tert-butyl ester hydrochloride
• Boc-NH-(CH2)6-NH2.HCl
• (6-Aminohexyl)carbamic acid tert-butyl ester hydrochloride
• Boc-1,6-diaminohexane HCl
• N-BOC-1,6-HEXANEDIAMINE HCL
• t-butyloxy-carbonyl-hexamethylenediamine hydrochloride
• N-Boc-1,6-diamino-hexane hydrochloride
• BCP22586
• N-t-Butyloxycarbonyl-1,6-hexamethylenediamine hydrochloride
• tert-Butyl hydrogen (6-aminohexyl)carbonimidate--hydrogen chloride (1/1)
• MFCD00039072
• DTXSID80984394
• AKOS015894460
• N-BOC-1,6-Hexanediamine Hydrochloride

• MDL： MFCD00039072
• Inchi： 1S/C11H24N2O2.ClH/c1-11(2,3)15-10(14)13-9-7-5-4-6-8-12;/h4-9,12H2,1-3H3,(H,13,14);1H
• InChI Key： JSBWQIZQJOQPFN-UHFFFAOYSA-N
• SMILES： Cl.O(C(NCCCCCCN)=O)C(C)(C)C
• BRN： 3631740

Computed Properties

• Exact Mass: 252.16000
• Monoisotopic Mass: 252.16
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 9
• Complexity: 176
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 64.4A^2

Experimental Properties

• Color/Form: 。
• Melting Point: 162-164 °C (lit.)
• Boiling Point: 325.3 °C at 760 mmHg
• Flash Point: 150.5 °C
• PSA: 64.35000
• LogP: 3.92340
• Sensitiveness: Hygroscopic
• Solubility: 。

N-BOC-1,6-Hexanediamine Hydrochloride Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S22-S24/25
• Hazardous Material Identification：
• Safety Term：S22;S24/25
• Risk Phrases：R36/37/38
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-BOC-1,6-Hexanediamine Hydrochloride

Recent Advances in N-BOC-1,6-Hexanediamine Hydrochloride (CAS: 65915-94-8) Research: A Comprehensive Review

N-BOC-1,6-Hexanediamine Hydrochloride (CAS: 65915-94-8) is a crucial intermediate in the synthesis of various bioactive molecules, particularly in the fields of peptide chemistry and drug development. This compound, characterized by its BOC-protected amine group, plays a pivotal role in the construction of complex molecular architectures. Recent studies have highlighted its significance in the development of novel therapeutics, including anticancer agents, antimicrobial peptides, and targeted drug delivery systems. The unique chemical properties of N-BOC-1,6-Hexanediamine Hydrochloride, such as its stability under various reaction conditions and its ability to serve as a versatile linker, have made it a subject of intense research in recent years.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of N-BOC-1,6-Hexanediamine Hydrochloride in the synthesis of novel PROTAC (Proteolysis Targeting Chimera) molecules. The researchers utilized this compound as a key spacer element, connecting the target-binding moiety to the E3 ligase-recruiting moiety. The optimal length and flexibility provided by the hexanediamine backbone were found to be critical for maintaining the proper spatial orientation required for effective protein degradation. This research opens new avenues for the development of targeted protein degradation therapies, particularly for challenging drug targets in oncology.

In the field of antimicrobial research, a team from MIT reported in ACS Infectious Diseases (2024) on the development of a new class of antimicrobial peptides incorporating N-BOC-1,6-Hexanediamine Hydrochloride derivatives. The study revealed that the introduction of this spacer significantly improved the pharmacokinetic properties of the peptides while maintaining their antimicrobial activity. The researchers observed enhanced stability against proteolytic degradation and improved tissue penetration, making these modified peptides promising candidates for treating multidrug-resistant bacterial infections.

Recent advancements in drug delivery systems have also benefited from applications of N-BOC-1,6-Hexanediamine Hydrochloride. A Nature Nanotechnology publication (2023) described its use in the construction of pH-responsive nanocarriers. The amine groups, after deprotection, were functionalized with targeting ligands and therapeutic payloads, creating smart delivery systems that release their cargo specifically in the acidic tumor microenvironment. This approach demonstrated significantly reduced off-target effects in preclinical models, suggesting potential for improved cancer therapies with reduced side effects.

The synthetic methodology for N-BOC-1,6-Hexanediamine Hydrochloride has also seen recent improvements. A 2024 Organic Process Research & Development paper presented a novel, greener synthesis route that reduces the use of hazardous reagents while improving yield and purity. This development is particularly important for scaling up production to meet the growing demand from pharmaceutical companies engaged in the development of new biological entities.

Looking forward, researchers are exploring the potential of N-BOC-1,6-Hexanediamine Hydrochloride in emerging areas such as DNA-encoded libraries and covalent inhibitor development. Its versatility as a building block continues to make it invaluable in medicinal chemistry. However, challenges remain in further optimizing its physicochemical properties for specific applications and in developing even more efficient synthetic routes. As research progresses, this compound is likely to maintain its position as a cornerstone in the development of novel therapeutic agents across multiple disease areas.